Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21339932 (R)-Licarbazepine 104746-03-4 C15H14N2O2
VC21348380 Famotidine propionic acid 107880-74-0 C8H12N4O2S2
VC21340222 Dehydro Ivabradine 1086026-31-4 C27H34N2O5
VC21348377 Amlodipine besylate 111470-99-6 C26H31ClN2O8S
VC21348257 3-(S)-(1-cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine 133099-09-9 C25H24N2O2S
VC21348500 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid 134887-87-9 C15H19N3O4
VC21339829 N-(2,6-Dioxopiperidin-3-YL)acetamide 1468-52-6 C7H10N2O3
VC21340444 2-Hydroxy Atorvastatin Lactone 163217-74-1 C33H33FN2O5
VC21348269 3-[4-(Trifluoromethyl)phenyl]propanal 166947-09-7 C10H9F3O
VC21340703 (R)-Indoxacarb 185608-75-7 C22H17ClF3N3O7
VC21339836 Methyl N-(4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulphonyl)carbamate 21165-77-5 C18H19ClN2O6S
VC21348654 (6R,7R)-7-amino-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 24209-43-6 C10H10N4O3S3
VC21348275 17-Hydroxy-1a,2a-methylenepregna-4,6-diene-3,20-dione acetate 2701-50-0 C24H30O4
VC21348680 25,26-Dihydroxyvitamin D3 29261-12-9 C27H44O3
VC21348246 Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate 32643-00-8 C21H28N2O5S
VC21340279 Cinacalcet hydrochloride 364782-34-3 C22H23ClF3N
VC21348528 Lapatinib Ditosylate 388082-77-7 C43H42ClFN4O10S3
VC21340905 (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone 461432-22-4 C15H12BrClO2
VC21340261 17|A-Carboxy-17|A-formyloxy Dexamethasone 473273-04-0 C22H27FO6
VC21348650 (20S)-17,20-dihydroxypregn-4-en-3-one 652-69-7 C21H32O3
VC21348263 6,7-Desmethylene drospirenone 67372-68-3 C23H30O3
VC21348388 (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid 76497-39-7 C6H10O3S
VC21348386 (E)-3-O-Methyl Entacapone 857629-78-8 C15H17N3O5
VC21340215 Beraprost sodium 88475-69-8 C24H29NaO5
VC21348292 Fulvestrant sulfone 98008-06-1 C32H47F5O4S